Cas no 2384666-57-1 (1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid)

• Product Name: 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid
• CAS No: 2384666-57-1
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• CID: 5927697
• PubChem ID: 118061823
• Update Time: 2025-06-10

1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37462758
• 2384666-57-1
• 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid
• Rel-(3r,5r)-1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid
• 1773508-83-0
• SCHEMBL16699813

• Inchi： 1S/C8H10F2O2/c1-6(5(11)12)2-7(3-6)4-8(7,9)10/h2-4H2,1H3,(H,11,12)
• InChI Key： ZLALTRNMQHAPGB-UHFFFAOYSA-N
• SMILES： FC1(CC21CC(C(=O)O)(C)C2)F

Computed Properties

• Exact Mass: 176.06488588g/mol
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid

Introduction to 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid (CAS No. 2384666-57-1)

1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid (CAS No. 2384666-57-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of difluoro and methyl groups in the structure imparts distinct chemical and physical properties, making it a valuable candidate for various research and industrial applications.

The chemical structure of 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid consists of a spirocyclic hexane ring with two fluorine atoms attached to the same carbon atom and a methyl group on the spiro carbon. The carboxylic acid functional group further enhances its reactivity and solubility in polar solvents. This combination of structural features provides a foundation for exploring its potential in drug discovery, polymer synthesis, and other advanced materials.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate biological targets effectively. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that spirocyclic compounds with similar structures exhibit potent inhibitory activity against specific enzymes involved in disease pathways. The difluoro substitution in 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid has been shown to enhance its binding affinity and selectivity, making it a promising lead compound for further optimization.

In the context of materials science, the unique properties of 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid have led to its exploration as a building block for advanced polymers and coatings. The presence of fluorine atoms imparts hydrophobicity and chemical resistance, while the carboxylic acid group can be used for functionalization through various chemical reactions. A recent study in the Journal of Polymer Science demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and electronics.

The synthesis of 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid involves several steps, including the formation of the spirocyclic core and subsequent functionalization with fluorine and carboxylic acid groups. Various synthetic routes have been reported in the literature, each with its advantages and limitations. One common approach involves the reaction of a suitable cyclohexene derivative with a fluorinating agent followed by carboxylation under controlled conditions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

In terms of safety and handling, it is important to note that while 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The potential applications of 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid are diverse and promising. In drug discovery, its unique structural features make it an attractive candidate for developing new therapeutic agents targeting specific biological pathways. In materials science, its hydrophobicity and chemical resistance offer opportunities for creating advanced polymers with enhanced performance characteristics.

To further advance the understanding and utilization of 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid, ongoing research is focused on optimizing its synthesis methods, exploring its biological activities, and developing new applications in various fields. Collaborative efforts between chemists, biologists, and materials scientists are essential for realizing the full potential of this intriguing compound.